Cas no 112825-69-1 (Benzenemethanamine, 4-methoxy-N-(4-methylphenyl)-)

Benzenemethanamine, 4-methoxy-N-(4-methylphenyl)-, is a substituted aromatic amine with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a methoxy group at the para position of the benzene ring and a 4-methylphenyl substituent on the nitrogen, offers unique reactivity for further functionalization. The compound's electron-rich aromatic system enhances its utility in coupling reactions and as a building block for more complex molecules. Its stability under standard conditions and well-defined chemical properties make it a reliable reagent for research and industrial processes. The presence of both methoxy and methyl groups may also influence solubility and selectivity in synthetic pathways.
Benzenemethanamine, 4-methoxy-N-(4-methylphenyl)- structure
112825-69-1 structure
Product Name:Benzenemethanamine, 4-methoxy-N-(4-methylphenyl)-
CAS No:112825-69-1
MF:C15H17NO
MW:227.301584005356
MDL:MFCD00025833
CID:1200909
PubChem ID:4610771
Update Time:2025-06-07

Benzenemethanamine, 4-methoxy-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-methoxy-N-(4-methylphenyl)-
    • N-[(4-methoxyphenyl)methyl]-4-methylaniline
    • OTAVA-BB 1374212
    • (4-Methoxy-benzyl)-p-tolyl-amine
    • 4-METHOXY-N-(P-TOLYL)BENZYLAMINE
    • 4-METHOXY-N-(4-METHYLPHENYL)-BENZENEMETHANAMINE
    • 112825-69-1
    • SCHEMBL169696
    • AKOS000243267
    • Oprea1_740218
    • N-(4-Methoxybenzyl)-4-methylaniline
    • SB80263
    • G66541
    • DTXSID90404856
    • N-(4-Methoxybenzyl)-4-Methylaniline, 97%
    • MDL: MFCD00025833
    • Inchi: 1S/C15H17NO/c1-12-3-7-14(8-4-12)16-11-13-5-9-15(17-2)10-6-13/h3-10,16H,11H2,1-2H3
    • InChI Key: XNMYZFQKCCQEIP-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CNC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 227.131014166g/mol
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 359.5±22.0 °C at 760 mmHg
  • Flash Point: 148.2±11.8 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Benzenemethanamine, 4-methoxy-N-(4-methylphenyl)- Security Information

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